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Compound of Interest

Compound Name: 2-(4-methoxyphenyl)ethenol

Cat. No.: B13386575

Get Quote

Technical Guide for Drug Development & Application
Scientists
Executive Summary
2-(4-Methoxyphenyl)ethanol (CAS: 702-23-8), also known as p-methoxyphenethyl alcohol, is a

structural analog of Tyrosol and a key intermediate in the synthesis of isoquinoline alkaloids

and cardiovascular agents.[1][2] Its correct characterization is pivotal in drug development to

ensure no confusion exists between the stable alcohol and its oxidized impurities (aldehydes)

or theoretical tautomers (enols).

This guide provides a rigorous, self-validating workflow for the structural elucidation of this

molecule, distinguishing it from potential metabolic byproducts and synthetic impurities.

Part 1: Structural Integrity & Nomenclature[1]
The Target Molecule[3]

IUPAC Name: 2-(4-Methoxyphenyl)ethan-1-ol[1][2][3][4]

Molecular Formula: C
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H

O

[2][3][4][5]

Molecular Weight: 152.19 g/mol [1]

Key Moiety:p-Disubstituted benzene ring with a methoxy group and a hydroxyethyl chain.[1]

Critical Structural Discrimination: Ethanol vs. Ethenol
A common nomenclature error in rapid screening is the confusion between "ethanol" and

"ethenol."

Target (Ethanol): Ar–CH

–CH

–OH. Stable, saturated alcohol.

Tautomer (Ethenol): Ar–CH=CH–OH (2-(4-methoxyphenyl)ethenol).[1]

Stability Alert: This enol species is thermodynamically unstable. It rapidly tautomerizes to

(4-methoxyphenyl)acetaldehyde.[1]

Detection: If "ethenol" signals are suspected (vinylic protons at

5.0–7.0 ppm), the sample is likely undergoing active degradation or catalytic
rearrangement.

DOT Diagram: Tautomeric Equilibrium & Exclusion

Thermodynamic Reality

2-(4-Methoxyphenyl)ethenol
(Unstable Enol Form)

(4-Methoxyphenyl)acetaldehyde
(Stable Carbonyl Tautomer)

Rapid Tautomerization
(Keq >> 1) 2-(4-Methoxyphenyl)ethanol

(Target Saturated Alcohol)
Reduction (e.g., NaBH4)

Oxidation (Metabolic/Synthetic)
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Figure 1: The "Ethenol" form is a transient intermediate. Characterization efforts must focus on

distinguishing the stable Alcohol (green) from the Aldehyde oxidation product (yellow).

Part 2: Spectroscopic Elucidation Protocols
Nuclear Magnetic Resonance (NMR) Strategy
Objective: Unambiguous confirmation of the saturated ethyl chain and para-substitution

pattern.

Solvent: CDCl

(7.26 ppm reference). Instrument: 400 MHz or higher.
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Signal
Assignment

Chemical
Shift (

, ppm)

Multiplicity Integration
Coupling (

)

Structural
Insight

Ar-H (ortho to

OMe)
6.80 – 6.90 Doublet (d) 2H ~8.5 Hz

Part of

AA'BB'

system;

electron-rich

position.[1]

Ar-H (meta to

OMe)
7.10 – 7.15 Doublet (d) 2H ~8.5 Hz

Part of

AA'BB'

system.[1]

-O-CH 3.79 Singlet (s) 3H -

Confirms

methoxy

ether.[1]

-CH

-OH
3.82 Triplet (t) 2H ~6.5 Hz

Deshielded

methylene

next to

oxygen.[1]

Ar-CH

-
2.81 Triplet (t) 2H ~6.5 Hz

Benzylic

methylene.[1]

-OH ~1.5 - 2.0 Broad s 1H -

Exchangeabl

e (disappears

with D

O shake).[1]

Validation Check:

If the triplets at 3.82 and 2.81 ppm appear as doublets or multiplets in the 5.0–7.0 ppm

range, the sample is contaminated with the styrene derivative (dehydration product) or the

aldehyde.
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C NMR (DEPT-135): Look for two negative peaks (CH

) at ~63 ppm (CH

OH) and ~38 ppm (Ar-CH

).[1] The methoxy and aromatic CHs will be positive.

Mass Spectrometry (MS) Fragmentation
Technique: GC-MS (EI, 70 eV) or LC-MS (ESI+).[1]

Fragmentation Pathway (EI):

Molecular Ion (

): m/z 152 (distinct, stable).

Base Peak (

): m/z 121.[1]

Mechanism:[1][6][7][8] Benzylic cleavage with loss of the hydroxymethyl radical (

CH

OH).

Structure: The resulting ion is the resonance-stabilized p-methoxybenzyl cation.[1]

Secondary Fragment: m/z 77/78 (Phenyl ring degradation, low abundance).

DOT Diagram: Fragmentation Logic
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Figure 2: Dominant fragmentation pathway in Electron Impact (EI) MS. The formation of the

m/z 121 cation is diagnostic for p-methoxybenzyl derivatives.

Infrared Spectroscopy (FT-IR)
Sampling: Neat (ATR) or KBr pellet.[1]

O-H Stretch: 3300–3400 cm

(Broad, strong).[1] Absence indicates oxidation to aldehyde or etherification.[1]

C-H Stretch (Alkyl): 2850–2950 cm

.[1]

C-O Stretch (Ether): ~1245 cm

(Asymmetric Ar-O-C stretch).[1]

C-O Stretch (Alcohol): ~1030 cm

(Primary alcohol).[1]

Part 3: Purity & Stability Profiling (HPLC)
For drug development, quantifying the "ethenol" equivalent (aldehyde impurity) is critical.

Method Parameters:
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Column: C18 Reverse Phase (e.g., Agilent Zorbax Eclipse Plus, 4.6 x 100 mm, 3.5 µm).

Mobile Phase: Isocratic 40:60 Acetonitrile:Water (0.1% Formic Acid).[1]

Flow Rate: 1.0 mL/min.[1]

Detection: UV at 275 nm (Absorption max of anisole moiety).

Retention Logic:

2-(4-Methoxyphenyl)ethanol (Target): Moderate retention (Polar OH group reduces

interaction with C18).[1]

4-Methoxyacetaldehyde (Impurity): Lower retention (less polar than alcohol, but often

hydrates).

4-Methoxystyrene (Dehydration Impurity): High retention (Non-polar alkene).[1]

Part 4: Synthesis & Isolation (Brief)
To generate the standard for characterization:

Starting Material: 4-Methoxyphenylacetic acid or 2-(4-methoxyphenyl)ethanol (commercial).

[1]

Reduction: Lithium Aluminum Hydride (LiAlH

) in dry THF.

Note: NaBH

is insufficient for the acid; use borane-THF or LiAlH

.[1]

Quenching: Fieser workup (Water, 15% NaOH, Water).

Purification: Flash column chromatography (Hexane:Ethyl Acetate 7:3).
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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